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Compound of Interest

Compound Name: di-n-butyldiacetoxygermane

Cat. No.: B081700

Disclaimer: Publicly available scientific literature and technical documentation lack in-depth
information regarding the biological properties, specific experimental protocols, and signaling
pathways associated with Di-n-butyldiacetoxygermane (CAS 13971-75-0). While the
compound is known as a chemical intermediate, its application and detailed biological functions
are not well-documented. This guide provides the available chemical and physical data and
places the compound in the broader context of organogermanium chemistry.

Core Properties of Di-n-butyldiacetoxygermane

Di-n-butyldiacetoxygermane is an organogermanium compound characterized by a central
germanium atom bonded to two n-butyl groups and two acetoxy groups.

Chemical and Physical Data

A summary of the known quantitative data for Di-n-butyldiacetoxygermane is presented in
Table 1.
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Property Value Reference
CAS Number 13971-75-0 N/A
Molecular Formula C12H24Ge0Oa4 N/A
Molecular Weight 304.95 g/mol N/A
Appearance Colorless liquid [1]

Boiling Point 127 °C @ 5 mmHg N/A
Density 1.444 g/cm3 N/A
Refractive Index 1.4452 N/A

Synthesis

General Synthetic Route

The primary method for synthesizing Di-n-butyldiacetoxygermane involves the reaction of a

di-n-butyldihalogermane, such as di-n-butyldichlorogermane, with an acetate source. A

common and direct method is the reaction with acetic anhydride, which results in the

substitution of the halide ligands with acetoxy groups.

Experimental Protocol: Synthesis from Di-n-butyldichlorogermane and Acetic Anhydride

Detailed experimental protocols for the synthesis of Di-n-butyldiacetoxygermane are not

readily available in peer-reviewed literature. The following is a generalized procedure based on

common organometallic synthesis techniques.

o Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet is charged with di-n-butyldichlorogermane.

o Reagent Addition: Anhydrous solvent (e.g., toluene or dichloromethane) is added to dissolve

the starting material. A stoichiometric equivalent of acetic anhydride is then added dropwise

to the stirred solution at room temperature under an inert atmosphere of nitrogen.

» Reaction Conditions: The reaction mixture is heated to reflux and monitored for completion

using an appropriate analytical technique, such as gas chromatography (GC) or thin-layer
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chromatography (TLC).

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The solvent and any volatile byproducts are removed under reduced pressure.
The crude product is then purified by vacuum distillation to yield Di-n-
butyldiacetoxygermane as a colorless liquid.

Fig. 1. Generalized workflow for the synthesis of Di-n-butyldiacetoxygermane.

Biological Activity and Potential Applications

There is a significant lack of specific data on the biological activity of Di-n-
butyldiacetoxygermane. However, the broader class of organogermanium compounds has
been investigated for various therapeutic properties.

Context within Organogermanium Research

Many organogermanium compounds, such as spirogermanium and carboxyethylgermanium
sesquioxide (Ge-132), have been studied for their anti-tumor and immunomodulatory effects.
The proposed mechanisms of action for some of these compounds involve the stimulation of
the immune system, including the activation of T-cells and macrophages, and the induction of
interferon-gamma.

It is important to note that these activities are not directly attributable to Di-n-
butyldiacetoxygermane without specific experimental evidence.

Potential as a Catalyst

One of the few mentioned applications for Di-n-butyldiacetoxygermane is as a low-toxicity
catalyst, particularly in the production of polyesters. This suggests a potential role in facilitating
esterification or transesterification reactions.

Fig. 2: Logical relationship of Di-n-butyldiacetoxygermane in polyester synthesis.

Future Research Directions

The current body of knowledge on Di-n-butyldiacetoxygermane is limited, presenting several
opportunities for future research:
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 Biological Screening: In vitro and in vivo studies are necessary to determine if Di-n-
butyldiacetoxygermane exhibits any of the biological activities observed in other
organogermanium compounds, such as anti-tumor, antiviral, or inmunomodulatory effects.

o Mechanism of Action Studies: Should any biological activity be identified, subsequent
research should focus on elucidating the underlying mechanism of action and any
associated signaling pathways.

» Toxicological Evaluation: Comprehensive toxicological studies are required to establish a
detailed safety profile for this compound.

o Catalytic Applications: Further investigation into its catalytic properties could uncover novel
applications in organic synthesis and polymer chemistry.

In conclusion, while Di-n-butyldiacetoxygermane is a known chemical entity with defined
physical properties and a general synthetic pathway, its biological role and potential
applications in drug development remain largely unexplored. The information available on
related organogermanium compounds provides a starting point for future investigations into the
properties of this specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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